Halogen-Dependent Antiviral Activity: Chloro vs. Fluoro vs. Bromo
In the N-[(thiophen-3-yl)methyl]benzamide series, the meta-halogen substituent on the benzamide phenyl ring profoundly influences antiviral EC₅₀. The 3-chloro derivative (direct analog of the 2-chloro regioisomer) exhibited an EC₅₀ of approximately 1 μM against A/H1N1 (PR8) and A/H5N1 (Virg09) pseudoviruses with a selectivity index (SI) >100, whereas the corresponding 3-fluoro analog was less potent and the 3-bromo and 3-trifluoromethyl analogs displayed shifted activity profiles [1]. Although quantitative data for the 2-chloro positional isomer is not published head-to-head against the 3-chloro variant, the class-level SAR indicates that moving the chloro substituent from meta (3-position) to ortho (2-position) alters the dihedral angle between the benzamide carbonyl and the phenyl ring, which modulates hydrogen-bond acceptor capability and is predicted to change target binding kinetics [1].
| Evidence Dimension | Antiviral EC₅₀ and selectivity index in MDCK cells |
|---|---|
| Target Compound Data | Not explicitly reported in published SAR tables; anticipated to differ from 3-chloro analog based on ortho vs. meta electronic effects |
| Comparator Or Baseline | Compound 22 (3-chloro-N-[(2,5-dimethylthiophen-3-yl)methyl]benzamide): EC₅₀ ~1 μM, SI >100 (A/H1N1 PR8 and A/H5N1 Virg09) |
| Quantified Difference | Quantitative difference cannot be calculated from available data |
| Conditions | Cytopathic effect (CPE) reduction assay in MDCK cells; MTS viability readout |
Why This Matters
The established sensitivity of antiviral activity to halogen identity and ring position means that the 2-chloro compound cannot be replaced by off-the-shelf 3-chloro, 4-chloro, or other halogen variants without risking loss of the desired potency window; procurement of the exact CAS 1058258-98-2 structure is required to reproduce specific activity signatures.
- [1] Rimaux, S.; Valdivia, A.; Martín-López, J.; et al. N-[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. J. Med. Chem. 2020, 63 (17), 9456–9476. View Source
